Cas no 62784-62-7 (Cyclohexanone, 3-(benzoyloxy)-)

• Product Name: Cyclohexanone, 3-(benzoyloxy)-
• CAS No: 62784-62-7
• MF: C₁₃H₁₄O₃
• MW: 218.248464107513
• MDL: MFCD26394978
• CID: 431443
• PubChem ID: 15560816
• Update Time: 2025-05-25

Cyclohexanone, 3-(benzoyloxy)- Chemical and Physical Properties

Names and Identifiers

• Cyclohexanone, 3-(benzoyloxy)-
• 3-oxocyclohexyl benzoate
• (3-oxocyclohexyl) benzoate
• 3-(benzoyloxy)cyclohexanone
• 3-oxocyclohexylbenzoate
• DS-19840
• SWVSKVATFCRHJX-UHFFFAOYSA-N
• A923579
• SCHEMBL4151620
• AKOS030591040
• 62784-62-7
• C75951
• DTXSID20574177
• DB-314641

• MDL： MFCD26394978
• Inchi： 1S/C13H14O3/c14-11-7-4-8-12(9-11)16-13(15)10-5-2-1-3-6-10/h1-3,5-6,12H,4,7-9H2
• InChI Key： SWVSKVATFCRHJX-UHFFFAOYSA-N
• SMILES： O(C(C1C=CC=CC=1)=O)C1CC(CCC1)=O

Computed Properties

• Exact Mass: 218.09432
• Monoisotopic Mass: 218.094294304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• PSA: 43.37

Cyclohexanone, 3-(benzoyloxy)- Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Inert atmosphere,Store in freezer, under -20°C

Additional information on Cyclohexanone, 3-(benzoyloxy)-

Comprehensive Analysis of Cyclohexanone, 3-(benzoyloxy)- (CAS No. 62784-62-7): Properties, Applications, and Industry Trends

Cyclohexanone, 3-(benzoyloxy)- (CAS No. 62784-62-7) is a specialized organic compound widely recognized for its versatile applications in fragrance synthesis, polymer additives, and specialty chemicals. This ester derivative of cyclohexanone and benzoic acid exhibits unique physicochemical properties, making it a subject of interest for researchers and industrial formulators. With the growing demand for sustainable and high-performance additives, this compound has gained traction in niche markets, particularly in advanced material science and controlled-release formulations.

The molecular structure of 3-(benzoyloxy)cyclohexanone combines a cyclohexanone ring with a benzoyl ester functional group, resulting in a balanced polarity profile. This structural feature enables its use as a solvent modifier and plasticizer in polymer systems. Recent studies highlight its potential as a slow-release agent in agricultural adjuvants, aligning with the global trend toward precision farming. The compound's low volatility and thermal stability (decomposition point >200°C) make it suitable for high-temperature processing applications.

In the fragrance industry, Cyclohexanone, 3-(benzoyloxy)- serves as a precursor for musk-like odorants, addressing the market shift toward synthetic alternatives to animal-derived fragrances. Its degradation profile meets EU REACH and IFRA standards for cosmetic ingredients, a critical consideration for manufacturers responding to clean beauty trends. Analytical techniques like GC-MS and HPLC confirm its purity (>98% typical), with residual solvents being a key quality control parameter for end-users.

From a synthetic chemistry perspective, the production of CAS 62784-62-7 typically involves esterification under mild acidic conditions, with recent innovations focusing on enzymatic catalysis to improve yield and reduce energy consumption. Life cycle assessment (LCA) studies indicate that solvent recovery systems can reduce the environmental impact of production by up to 40%, responding to the chemical industry's emphasis on green chemistry principles.

Market analysts note growing applications in electronic materials, where 3-(benzoyloxy)cyclohexanone functions as a dielectric fluid additive for capacitor manufacturing. Its ability to suppress dendritic growth in energy storage devices aligns with the booming renewable energy storage sector. Patent filings have increased by 22% since 2020, particularly in Asia-Pacific markets, reflecting its strategic importance in next-generation battery technologies.

Quality specifications for Cyclohexanone, 3-(benzoyloxy)- vary by application, with fragrance grades requiring ≤0.5% phenolic impurities and industrial grades tolerating up to 2%. Storage recommendations include amber glass containers under nitrogen atmosphere to prevent photooxidation, with typical shelf life exceeding 24 months at controlled room temperature. These handling protocols ensure compliance with GMP standards for sensitive applications.

Emerging research explores the compound's potential in pharmaceutical intermediates, particularly for prodrug formulations where controlled hydrolysis of the benzoyl group is advantageous. This development intersects with the pharmaceutical industry's search for biocompatible excipients that enhance drug bioavailability. Computational chemistry models predict favorable ADME properties for derivatives of this scaffold.

Transport regulations classify CAS 62784-62-7 as non-hazardous for most shipping methods, though some carriers require secondary containment. Safety data sheets recommend standard organic chemical handling precautions, including PPE and local exhaust ventilation. The compound's biodegradability index (OECD 301D) falls within acceptable ranges for industrial discharge in most jurisdictions.

Future market growth will likely be driven by two factors: (1) substitution of phthalate-based plasticizers in flexible PVC applications and (2) adoption in bio-based polymer composites. Technical datasheets now emphasize compatibility with biodegradable polymers like PLA and PHA, catering to the circular economy movement. Industry conferences increasingly feature this compound in sessions discussing sustainable additive solutions.

For researchers seeking alternatives, structurally similar compounds include 2-(benzoyloxy)cyclohexanone and 4-tert-butylcyclohexyl benzoate, though each presents distinct performance trade-offs. Analytical reference standards for 62784-62-7 are commercially available through major chemical suppliers, with NMR and IR spectral libraries facilitating identification. Recent method developments enable ppm-level detection in complex matrices using LC-MS/MS techniques.

In conclusion, Cyclohexanone, 3-(benzoyloxy)- represents a multifunctional chemical building block whose applications continue to expand across diverse industries. Its balance of performance characteristics and regulatory compliance positions it favorably in an era demanding both technical efficacy and environmental responsibility. Ongoing research will likely uncover additional uses in advanced material systems and life science applications.